Cas no 111500-52-8 (2-(4-chlorobenzyl)-5-nitro-1H-benzo[d]imidazole)

• Product Name: 2-(4-chlorobenzyl)-5-nitro-1H-benzo[d]imidazole
• CAS No: 111500-52-8
• MF: C₁₄H₁₀ClN₃O₂
• MW: 287.701101779938
• CID: 2883300
• PubChem ID: 14510366
• Update Time: 2025-07-18

2-(4-chlorobenzyl)-5-nitro-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzyl)-5-nitro-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-[(4-chlorophenyl)methyl]-6-nitro-
• 2-(4-Chlorobenzyl)-6-nitro-1H-benzo[d]imidazole
• 2-(4-chlorobenzyl)-5-nitro-1H-benzimidazole
• 2-(4-Chlorobenzyl)-5-nitro-1-benzimidazole
• AKOS005146986
• 2-[(4-chlorophenyl)methyl]-6-nitro-1H-benzimidazole
• MFCD34471678
• SY317631
• 2-[(4-chlorophenyl)methyl]-6-nitro-1H-1,3-benzodiazole
• CS-0161622
• F88726
• 2-[(4-chlorophenyl)methyl]-5-nitro-1H-1,3-benzodiazole
• .2-(4-Chlor-benzyl)-5-nitro-benzimidazol
• 111500-52-8

• Inchi： 1S/C14H10ClN3O2/c15-10-3-1-9(2-4-10)7-14-16-12-6-5-11(18(19)20)8-13(12)17-14/h1-6,8H,7H2,(H,16,17)
• InChI Key： QQJUPMSDZXGWGQ-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C(Cl)C=C2)NC2=CC([N+]([O-])=O)=CC=C2N=1

Computed Properties

• Exact Mass: 287.0461543g/mol
• Monoisotopic Mass: 287.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 74.5Ų

Additional information on 2-(4-chlorobenzyl)-5-nitro-1H-benzo[d]imidazole

Research Brief on 2-(4-chlorobenzyl)-5-nitro-1H-benzo[d]imidazole (CAS: 111500-52-8): Recent Advances and Applications

The compound 2-(4-chlorobenzyl)-5-nitro-1H-benzo[d]imidazole (CAS: 111500-52-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound belongs to the benzimidazole class, which is known for its broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-chlorobenzyl)-5-nitro-1H-benzo[d]imidazole exhibits strong inhibitory activity against tyrosine kinases, which are critical targets in cancer therapy. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and efficacy, suggesting its potential as a lead compound for developing novel anticancer agents.

Another area of interest is the compound's antimicrobial properties. A 2022 research article in Bioorganic & Medicinal Chemistry Letters reported that 2-(4-chlorobenzyl)-5-nitro-1H-benzo[d]imidazole showed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings underscore its potential as a candidate for addressing the growing challenge of antibiotic resistance.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of 2-(4-chlorobenzyl)-5-nitro-1H-benzo[d]imidazole have been reported. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces environmental impact. This development is particularly relevant for industrial-scale production, facilitating further preclinical and clinical studies.

Despite these promising results, challenges remain in the development of 2-(4-chlorobenzyl)-5-nitro-1H-benzo[d]imidazole as a therapeutic agent. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through comprehensive preclinical studies. Future research directions may include structural modifications to enhance its pharmacological profile and the exploration of combination therapies to maximize efficacy.

In conclusion, 2-(4-chlorobenzyl)-5-nitro-1H-benzo[d]imidazole (CAS: 111500-52-8) represents a promising scaffold in medicinal chemistry with diverse biological activities. Continued research and development efforts are essential to unlock its full therapeutic potential and translate these findings into clinical applications.